(2S,3S,4aS,5S,8R,8aR)-2,3-dimethoxy-2,3-dimethyl-5-phenylmethoxy-5,7,8,8a-tetrahydro-4aH-pyrano[3,4-b][1,4]dioxine-8-carbonitrile

• IUPAC Name: (2S,3S,4aS,5S,8R,8aR)-2,3-dimethoxy-2,3-dimethyl-5-phenylmethoxy-5,7,8,8a-tetrahydro-4aH-pyrano[3,4-b][1,4]dioxine-8-carbonitrile
• InChI: InChI=1S/C19H25NO6/c1-18(21-3)19(2,22-4)26-16-15(25-18)14(10-20)12-24-17(16)23-11-13-8-6-5-7-9-13/h5-9,14-17H,11-12H2,1-4H3/t14-,15-,16+,17-,18+,19+/m1/s1
• InChI Key: HMDRBGPOARVKLO-QKDSSNGWSA-N
• Canonical SMILES: CC1(C(OC2C(O1)C(COC2OCC3=CC=CC=C3)C#N)(C)OC)OC
• Isomeric SMILES: C[C@]1([C@@](O[C@H]2[C@H](O1)[C@@H](CO[C@H]2OCC3=CC=CC=C3)C#N)(C)OC)OC
• Molecular Formula: C19H25NO6
• Molecular Weight: 363.4 g/mol
• CAS No.: 1084896-40-1

Description

(2S,3S,4aS,5S,8R,8aR)-2,3-dimethoxy-2,3-dimethyl-5-phenylmethoxy-5,7,8,8a-tetrahydro-4aH-pyrano[3,4-b][1,4]dioxine-8-carbonitrile, also known as this compound, is a useful research compound. Its molecular formula is C₁₉H₂₅NO₆ and its molecular weight is 363.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Research into related chemical compounds often focuses on developing efficient synthesis methods that can be applied to a wide range of similar structures. For example, a study detailed a convenient synthesis of 2-amino-5,6,7,8-tetrahydro-5-oxo-4-aryl-7,7-dimethyl-4H-benzo-[b]-pyran-3-carbonitrile under microwave irradiation, highlighting a solvent-free approach that could potentially be adapted for related compounds (Tu et al., 2002). This method emphasizes efficiency and environmental considerations.

Potential Applications

Chemical structures similar to the one you've inquired about often exhibit significant biological and pharmaceutical potential. For instance, a study synthesized new pyrimido[5′,4′:5,6]pyrano[2,3-d]pyrimidine-2,4,6(1H,3H)-triones and evaluated their antibacterial activity, demonstrating the potential of such compounds in medical applications (Asadian et al., 2018). The compounds showed activity against gram-positive and gram-negative bacteria, indicating their relevance in developing new antibacterial agents.

Chemical Reactivity and Characterization

Understanding the reactivity and characterization of complex molecules is crucial for their application in scientific research. Studies on similar compounds, like the x-ray studies of 2-amino-4-(3-nitrophenyl)-5-oxo-4,5-dihydropyrano[3,2-c] chromene-3-carbonitrile, provide insights into the molecular structure and potential reactivity, which is vital for designing drugs with specific actions (Sharma et al., 2015).